Cas no 75980-37-9 (Hexanoic acid,6-amino-, octyl ester, hydrochloride (1:1))

• Product Name: Hexanoic acid,6-amino-, octyl ester, hydrochloride (1:1)
• CAS No: 75980-37-9
• MF: C₁₄H₂₉NO₂
• MW: 243.385564565659
• CID: 569396
• PubChem ID: 177762
• Update Time: 2025-04-19

Hexanoic acid,6-amino-, octyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-amino-, octyl ester, hydrochloride (1:1)
• octyl 6-aminocaproate
• epsilon-Aminocaproic acid 1-octyl ester
• OCEAC
• 16625-94-8
• 75980-37-9
• Hexanoic acid, 6-amino-, octyl ester, hydrochloride
• Octyl epsilon-aminocaproate
• SCHEMBL3958787
• DTXSID20937182
• AKOS010557741
• octyl 6-aminohexanoate
• Hexanoic acid, 6-amino-, octyl ester

• Inchi： 1S/C14H29NO2/c1-2-3-4-5-6-10-13-17-14(16)11-8-7-9-12-15/h2-13,15H2,1H3
• InChI Key： RWQXXPMKLWJWEU-UHFFFAOYSA-N
• SMILES： O(C(CCCCCN)=O)CCCCCCCC

Computed Properties

• Exact Mass: 243.219829168g/mol
• Monoisotopic Mass: 243.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3Ų